Cas no 1262008-61-6 ([1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy-
• CAS No: 1262008-61-6
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• MDL: MFCD18321064
• CID: 2769015
• Update Time: 2025-08-05

[1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy-

• MDL： MFCD18321064
• Inchi： 1S/C14H9F3O3/c1-20-10-3-7(2-8(4-10)14(18)19)13-11(16)5-9(15)6-12(13)17/h2-6H,1H3,(H,18,19)
• InChI Key： DTWPCQRFPAFKHX-UHFFFAOYSA-N
• SMILES： C1(C2=C(F)C=C(F)C=C2F)=CC(OC)=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy-

Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy- (CAS No. 1262008-61-6)

[1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy- is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1262008-61-6, exhibits a unique molecular structure that makes it a promising candidate for various applications in drug discovery and therapeutic development.

The molecular formula of this compound is C₁₄H₉F₃NO_{3, which highlights its composition of biphenyl rings, fluoro substituents, and methoxy groups. These structural features contribute to its distinct chemical properties, including high lipophilicity and metabolic stability, making it an attractive scaffold for designing novel bioactive molecules.}

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced binding affinity and selectivity towards biological targets. The presence of fluoro groups in [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy- significantly influences its pharmacokinetic profile, potentially improving its bioavailability and duration of action. This has led to extensive research into its potential applications in the treatment of various diseases.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. The specific arrangement of fluorine atoms and methoxy groups on the biphenyl core allows for precise modulation of its interactions with biological receptors. This has been particularly useful in the design of inhibitors for enzymes and receptors involved in cancer pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on kinases and other enzymes implicated in tumor growth and progression.

The synthesis of [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups into the molecular framework. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have revealed insights into how the fluoro and methoxy substituents influence its binding interactions with biological targets. These insights are crucial for rational drug design, allowing researchers to predict and optimize the pharmacological properties of potential drug candidates.

In addition to its pharmaceutical applications, [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy- has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ability to fine-tune its electronic characteristics through structural modifications opens up new possibilities for developing advanced materials with tailored functionalities.

The regulatory landscape for this compound is also an important consideration. As a specialized chemical entity, it must comply with various safety and quality standards set by regulatory agencies worldwide. Ensuring that it meets these requirements is essential for its safe and effective use in both research and commercial applications.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 2',4',6'-trifluoro-5-methoxy- (CAS No. 1262008-61-6) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique molecular structure and functional properties make it a valuable tool for researchers seeking to develop innovative therapies and advanced materials. As ongoing research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.